Cas no 1261487-01-7 (Ethyl 3'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate)

• Product Name: Ethyl 3'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate
• CAS No: 1261487-01-7
• MF: C₁₇H₁₂F₆O₃
• MW: 378.26580619812
• CID: 4990581
• Update Time: 2023-08-24

Ethyl 3'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate

• Inchi： 1S/C17H12F6O3/c1-2-25-15(24)12-6-11(7-13(8-12)16(18,19)20)10-4-3-5-14(9-10)26-17(21,22)23/h3-9H,2H2,1H3
• InChI Key： YNNIRNBMHNEYBE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C=C(C=1)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 476
• XLogP3: 5.8
• Topological Polar Surface Area: 35.5